2-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C14H20ClNO3/c1-3-18-12-6-5-11(9-13(12)19-4-2)7-8-16-14(17)10-15/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,16,17)
• InChI Key: ZQUNBDHAPOPRLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)CCl)OCC
• Molecular Formula: C14H20ClNO3
• DSSTOX Substance ID: DTXSID30368362
• Molecular Weight: 285.76 g/mol
• CAS RN: 34162-19-1

Description

2-Chloro-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide, also known as 2-chloro-N-ethyl-3,4-diethoxybenzamide, is a synthetic organic compound that has a wide range of applications. It is used in the synthesis of various compounds and as a starting material in the production of pharmaceuticals. It is also used as a catalyst in organic reactions, as a reagent in the manufacture of pharmaceuticals, and as an intermediate in the synthesis of other compounds. This compound has been studied extensively in the laboratory and has been shown to have a wide range of biological and chemical properties.

Scientific Research Applications

Environmental Impact and Biodegradation

• Studies on chloroacetamide herbicides, including acetochlor and alachlor, indicate a complex metabolic activation pathway in liver microsomes of rats and humans, suggesting environmental and health implications due to their use in agriculture. These compounds undergo metabolism leading to potentially carcinogenic products, emphasizing the need for understanding their environmental fate and mechanisms of action (Coleman et al., 2000).

• Research into the biodegradation of acetochlor by Rhodococcus sp. strain T3-1 highlights the enzymatic pathways involved in breaking down chloroacetamide herbicides, offering avenues for mitigating environmental contamination (Wang et al., 2015).

Antimicrobial and Pharmaceutical Applications

• Novel imines and thiazolidinones derived from chloroacetamide compounds have been synthesized and evaluated for their antimicrobial properties, indicating potential applications in developing new antibacterial and antifungal agents (Fuloria et al., 2009).

Analytical Chemistry and Monitoring

• A study on the development of a specific polarization fluoroimmunoassay for acetochlor, a chloroacetamide herbicide, demonstrates advances in analytical methods for detecting environmental contaminants, contributing to improved monitoring and management of pesticide residues in water (Yakovleva et al., 2002).

Safety and Hazards

The safety information for “2-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide” indicates that it may be harmful if swallowed and may cause skin irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.